Cas no 1142-22-9 (Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)-)

Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)- Properties

Names and Identifiers

• Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)-
• [(E)-4-Phenyl-2-butenyl]benzene
• 1,4-diphenyl-trans-2-butene
• 1142-22-9
• [(2E)-4-Phenyl-2-butenyl]benzene #
• BDBM11020
• CTYOBVWQEXIGRQ-BQYQJAHWSA-N
• CHEMBL3604125
• [(E)-4-phenylbut-2-enyl]benzene
• [(2E)-4-Phenyl-2-butenyl]benzene
• [(2E)-4-phenylbut-2-en-1-yl]benzene
• Benzene, 1,1'-(2-butene-1,4-diyl)bis-
• 1,4-diphenyl-2-butene (DPB)
• +Expand

• InChIKey： CTYOBVWQEXIGRQ-BQYQJAHWSA-N
• Inchi： InChI=1S/C16H16/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-12H,13-14H2/b8-7+
• SMILES： C1=CC=C(C=C1)CC=CCC2=CC=CC=C2

Computed Properties

• Exact Mass: 208.12528
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.125200510g/mol
• Heavy Atom Count: 16
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0